Cas no 6200-90-4 ((3beta,12xi)-15-hydroxy-12,13-epoxytrichothec-9-ene-3,4-diyl diacetate)

• Product Name: (3beta,12xi)-15-hydroxy-12,13-epoxytrichothec-9-ene-3,4-diyl diacetate
• CAS No: 6200-90-4
• MF: C₁₉H₂₆O₇
• MW: 366.405546665192
• CID: 955967
• PubChem ID: 323378
• Update Time: 2025-04-19

(3beta,12xi)-15-hydroxy-12,13-epoxytrichothec-9-ene-3,4-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (3beta,12xi)-15-hydroxy-12,13-epoxytrichothec-9-ene-3,4-diyl diacetate
• ANGUIDINE DERIV (3,4-DIACETOXYSCIRPNE-15-OL)
• UNII-13875465Y1
• NSC 283150
• 13875465Y1
• SCIRP-9-ENE-3.ALPHA.,4.BETA.,15-TRIOL, 3,4-DIACETATE
• 6200-90-4
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy, 3,4-diacetate
• Q27896730
• TRICHOTHEC-9-ENE-3,4,15-TRIOL, 12,13-EPOXY-, 3,4-DIACETATE, (3.ALPHA.,4.BETA.)-
• NSC-283150
• 3,4-Diacetoxyscirpenol
• 3,4-Diacetoxyscirpen-15-ol
• 15-Hydroxy-12,13-epoxytrichothec-9-ene-3,4-diyl diacetate
• NSC283150
• DTXSID60977542

• Inchi： 1S/C19H26O7/c1-10-5-6-18(8-20)13(7-10)26-16-14(24-11(2)21)15(25-12(3)22)17(18,4)19(16)9-23-19/h7,13-16,20H,5-6,8-9H2,1-4H3
• InChI Key： INNGXXRVGHCNRI-UHFFFAOYSA-N
• SMILES： O1CC21C1C(C(C2(C)C2(CO)CCC(C)=CC2O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 366.16785316g/mol
• Monoisotopic Mass: 366.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes